Cas no 2229244-60-2 (2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropanoic acid)

• Product Name: 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropanoic acid
• CAS No: 2229244-60-2
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 6407352
• PubChem ID: 165627907
• Update Time: 2025-10-28

2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropanoic acid
• EN300-1777714
• 2229244-60-2

• Inchi： 1S/C9H14O3/c1-9(2,8(10)11)7-4-3-5-12-6-7/h6H,3-5H2,1-2H3,(H,10,11)
• InChI Key： FSEWQOPNRDZBNV-UHFFFAOYSA-N
• SMILES： O1C=C(CCC1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropanoic acid

2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropanoic acid (CAS No. 2229244-60-2): A Comprehensive Overview

2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropanoic acid (CAS No. 2229244-60-2) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyran derivatives and is characterized by its 3,4-dihydro-2H-pyran moiety and a substituted propanoic acid group. The combination of these functional groups imparts a range of interesting properties that make it a valuable candidate for various applications, including drug discovery and materials science.

The structure of 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropanoic acid is noteworthy for its stability and reactivity. The 3,4-dihydro-2H-pyran ring is a six-membered ring with a double bond between the second and third carbon atoms, which can undergo various chemical transformations. The presence of the methyl group on the propanoic acid moiety adds steric hindrance, influencing the compound's reactivity and solubility properties. These structural characteristics make it an attractive target for synthetic chemists and medicinal chemists alike.

Recent research has focused on the potential biological activities of 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropanoic acid. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropanoic acid demonstrated significant inhibition of inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropanoic acid has also shown promise in cancer research. A study conducted by researchers at the National Institutes of Health (NIH) found that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthesis of 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropanoic acid has been extensively studied to optimize yield and purity. One common synthetic route involves the reaction of 3,4-dihydro-2H-pyran with an appropriate propanoic acid derivative under controlled conditions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency of the synthesis process. These advancements have made it possible to produce high-quality samples for further research and development.

The pharmacokinetic properties of 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropanoic acid are also an area of active investigation. Preliminary studies have indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its lipophilicity and molecular weight suggest that it can cross biological membranes effectively, which is crucial for its therapeutic efficacy. However, further studies are needed to fully understand its pharmacokinetic behavior in vivo.

In terms of safety, preliminary toxicological studies have shown that 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropanoic acid is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential before it can be considered for clinical trials. Ongoing research aims to evaluate its long-term safety profile and identify any potential adverse effects.

The future prospects for 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropanoic acid are promising. Its unique structural features and biological activities make it a valuable candidate for further development in drug discovery programs. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its potential applications in treating inflammatory diseases and cancer. Additionally, the compound's stability and synthetic accessibility suggest that it could be used as a building block for more complex molecules with enhanced therapeutic properties.

In conclusion, 2-(3,4-dihydro-2H-pyran-5-yl)-2-methylpropanoic acid (CAS No. 2229244-60-2) represents an exciting new frontier in organic chemistry and medicinal chemistry. Its potential as a therapeutic agent for inflammatory diseases and cancer warrants further investigation, and ongoing research is likely to uncover additional applications for this versatile compound.